Cas no 88419-36-7 (2-Aziridinemethanol)

• Product Name: 2-Aziridinemethanol
• CAS No: 88419-36-7
• MF: C₃H₇NO
• MW: 73.0937807559967
• CID: 633578
• PubChem ID: 11286436
• Update Time: 2025-06-10

2-Aziridinemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinemethanol
• aziridin-2-ylmethanol
• AZIRIDIN-2-YL-METHANOL
• EN300-6746092
• 88419-36-7
• (aziridin-2-yl)methanol
• AKOS006358798
• DTXSID70461129

• Inchi： 1S/C3H7NO/c5-2-3-1-4-3/h3-5H,1-2H2
• InChI Key： KRUMYKPXYLURIT-UHFFFAOYSA-N
• SMILES： OCC1CN1

Computed Properties

• Exact Mass: 73.052763847g/mol
• Monoisotopic Mass: 73.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Aziridinemethanol

Introduction to 2-Aziridinemethanol (CAS No. 88419-36-7) and Its Emerging Applications in Chemical Biology

2-Aziridinemethanol, identified by the Chemical Abstracts Service Number (CAS No.) 88419-36-7, is a heterocyclic organic compound featuring a unique three-membered aziridine ring attached to a hydroxymethyl group. This structural motif has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential applications in drug discovery, molecular imaging, and bioconjugation technologies. The compound’s ability to undergo ring-opening reactions with nucleophiles makes it an invaluable intermediate for the synthesis of functionalized molecules, particularly in the development of targeted therapeutics and diagnostic agents.

The aziridine core of 2-Aziridinemethanol is a privileged scaffold in medicinal chemistry, known for its high reactivity and compatibility with various biological systems. Unlike larger cyclic ethers or amines, aziridines can be selectively functionalized at multiple positions, allowing for the construction of complex molecular architectures with precise control over stereochemistry. This property has been exploited in recent years to develop novel bioactive compounds that exhibit enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated the utility of 2-Aziridinemethanol in generating peptidomimetics that mimic the binding interactions of natural peptides while avoiding their metabolic instability.

Recent advancements in the application of 2-Aziridinemethanol have focused on its role as a bioconjugation agent, particularly in the field of antibody-drug conjugates (ADCs). The aziridine ring can be readily incorporated into monoclonal antibodies or other biomolecules via site-directed mutagenesis or chemical ligation techniques. Upon administration, the compound undergoes rapid hydrolysis to release a reactive intermediate that covalently links to target biomolecules, such as tumor-associated antigens. This approach has shown promise in preclinical studies for the development of highly potent and tissue-specific therapeutics. The use of 2-Aziridinemethanol as a linker has been particularly advantageous due to its stability under physiological conditions while maintaining high reactivity upon enzymatic or chemical activation.

In addition to its applications in drug development, 2-Aziridinemethanol has found utility in the synthesis of probes for molecular imaging and biosensing. The aziridine moiety can be functionalized with luminescent tags or reporters, enabling researchers to visualize biological processes with high sensitivity and spatial resolution. For example, researchers have employed derivatives of 2-Aziridinemethanol to develop fluorescently labeled ligands that bind to specific enzymes or receptors in living cells. These probes have been instrumental in elucidating signaling pathways and monitoring dynamic biological events in real time. The versatility of 2-Aziridinemethanol as an imaging tool lies in its compatibility with both small-molecule probes and large biomolecular carriers, making it adaptable to diverse experimental paradigms.

The synthetic chemistry of 2-Aziridinemethanol has also seen significant innovation in recent years. Traditional methods for preparing aziridine-containing compounds often involve hazardous reagents or require harsh reaction conditions. However, newer synthetic strategies have emerged that leverage transition-metal catalysis or enzymatic approaches to achieve more sustainable and efficient production. For instance, palladium-catalyzed cross-coupling reactions have been used to construct complex aziridine derivatives from simpler precursors under mild conditions. Similarly, biocatalytic methods employing engineered enzymes have enabled the selective functionalization of aziridine scaffolds without generating toxic byproducts. These advancements not only improve the scalability of 2-Aziridinemethanol synthesis but also enhance its environmental footprint.

The impact of 2-Aziridinemethanol on therapeutic development has been further underscored by its integration into next-generation drug discovery platforms. High-throughput screening (HTS) campaigns have utilized libraries containing derivatives of 2-Aziridinemethanol to identify novel bioactive compounds targeting various disease-related pathways. The ability to rapidly modify the aziridine core allows for systematic exploration of structure-activity relationships (SAR), enabling medicinal chemists to optimize lead compounds with improved pharmacokinetic profiles. Furthermore, computational modeling techniques have been employed to predict how different modifications of 2-Aziridinemethanol will affect its binding affinity and selectivity toward biological targets, accelerating the discovery process.

Looking ahead, the future prospects for 2-Aziridinemethanol are promising, with ongoing research exploring new applications in areas such as gene editing and nanomedicine. The compound’s unique reactivity makes it an attractive candidate for developing bioorthogonal linkers that facilitate site-specific modifications of nucleic acids or proteins. In nanomedicine, derivatives of 2-Aziridinemethanol have been investigated as components of drug delivery systems that release therapeutic payloads upon interaction with specific biological cues. These innovations highlight the broad potential of 2-Aziridinemethanol as a building block for advanced therapeutics and diagnostics.

In conclusion, 2-Aziridinemethanol (CAS No. 88419-36-7) represents a cornerstone compound in modern chemical biology, offering unparalleled flexibility for the design and synthesis of bioactive molecules. Its applications span drug development, molecular imaging, and bioconjugation technologies, underscoring its importance as a research tool and potential therapeutic agent. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, it is likely that 2-Aziridinemethanol will remain at the forefront of innovation in this dynamic field.